![molecular formula C11H21NO4 B6589544 tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate CAS No. 1779355-50-8](/img/no-structure.png)
tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate
Overview
Description
Tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate (TBHMC) is an organic compound that has been used in a variety of scientific research applications. TBHMC is a derivative of oxanilide, a type of carbamate that has been used in many areas of chemistry and biochemistry. TBHMC is a highly versatile compound that can be used in a variety of applications, including synthesis, biochemical research, and physiological studies.
Scientific Research Applications
Tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and polymers. tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate has also been used as a substrate for enzyme-catalyzed reactions, such as the synthesis of polysaccharides. In addition, tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate has been used as a ligand in the study of enzyme-substrate interactions.
Mechanism of Action
Tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate is a carbamate that acts as a reversible inhibitor of enzymes. It binds to the active site of the enzyme, blocking the substrate from binding and thus preventing the enzyme from catalyzing the reaction. tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate can also act as an allosteric inhibitor, binding to an allosteric site on the enzyme and altering its conformation, thus preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate has been used in a variety of biochemical and physiological studies. It has been used to study the structure and function of enzymes, as well as to study the effects of enzyme inhibition on metabolic pathways. tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate has also been used to study the effects of enzyme inhibition on cellular processes, such as signal transduction and gene expression.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is relatively easy to synthesize. In addition, tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate is a highly versatile compound, and it can be used in a variety of applications. However, tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate also has some limitations. It is relatively expensive, and it can be toxic in large doses.
Future Directions
Tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate has a wide range of potential applications in scientific research. It can be used to study the structure and function of enzymes, as well as to study the effects of enzyme inhibition on metabolic pathways and cellular processes. It can also be used to synthesize a variety of compounds, including pharmaceuticals, pesticides, and polymers. In addition, tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate can be used to study the effects of allosteric inhibition on enzyme activity. Finally, tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate can be used to study the effects of enzyme inhibition on drug absorption and metabolism.
Synthesis Methods
Tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate can be synthesized using a variety of methods. One common method is the reaction of tert-butyl alcohol with oxalyl chloride in the presence of a base, such as pyridine. This reaction produces an intermediate product, tert-butyl N-[3-chloromethyl)oxan-3-yl]carbamate, which is then treated with hydroxide to produce tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate. Another method involves the reaction of tert-butyl alcohol with oxalyl bromide in the presence of a base, such as triethylamine. This reaction produces an intermediate product, tert-butyl N-[3-bromomethyl)oxan-3-yl]carbamate, which is then treated with hydroxide to produce tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate involves the protection of the hydroxyl group of glycerol followed by the reaction with tert-butyl isocyanate to form the desired product.", "Starting Materials": [ "Glycerol", "Tert-butyl isocyanate", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether" ], "Reaction": [ "Protect the hydroxyl group of glycerol by reacting it with methanol and sodium hydroxide to form glycerol methoxymethyl ether.", "React the protected glycerol with tert-butyl isocyanate in the presence of hydrochloric acid to form tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate.", "Extract the product with diethyl ether and purify it by recrystallization." ] } | |
CAS RN |
1779355-50-8 |
Product Name |
tert-butyl N-[3-(hydroxymethyl)oxan-3-yl]carbamate |
Molecular Formula |
C11H21NO4 |
Molecular Weight |
231.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
